Cas no 2172220-19-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• CAS No: 2172220-19-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6307860
• PubChem ID: 165748150
• Update Time: 2025-05-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbenzoic acid
• EN300-1505628
• 2172220-19-6

• Inchi： 1S/C27H26N2O5/c1-17-15-18(12-13-19(17)26(31)32)29-25(30)11-6-14-28-27(33)34-16-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,12-13,15,24H,6,11,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UZTAWCITEHVJEY-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC1=CC=C(C(=O)O)C(C)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2172220-19-6)

In the realm of organic chemistry and pharmaceutical research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2172220-19-6) stands out as a specialized compound with significant applications. This molecule, often abbreviated for convenience, is a derivative of benzoic acid and incorporates the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a staple in peptide synthesis. Researchers and chemists frequently seek information on its synthesis, properties, and potential uses, making it a topic of interest in both academic and industrial settings.

The Fmoc-protected nature of this compound is particularly noteworthy. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid a valuable intermediate in the production of peptides and other biologically active molecules. Its structure, which includes a butanamido linker and a 2-methylbenzoic acid moiety, further enhances its versatility in chemical reactions.

Recent trends in drug discovery and biotechnology have heightened interest in compounds like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid. With the rise of personalized medicine and targeted therapies, researchers are exploring novel ways to modify and functionalize such molecules to improve drug delivery and efficacy. Searches for "Fmoc-protected amino acids" and "peptide synthesis intermediates" have surged, reflecting the growing demand for high-purity building blocks in pharmaceutical development.

From a synthetic perspective, the compound’s CAS No. 2172220-19-6 serves as a unique identifier, ensuring precise communication among scientists and suppliers. Its molecular formula and weight are critical for stoichiometric calculations, while its solubility and stability data are essential for experimental planning. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity, a topic frequently queried in scientific forums.

Beyond its technical attributes, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid aligns with broader industry concerns such as sustainability and green chemistry. Researchers are increasingly investigating eco-friendly synthesis routes and solvent systems for Fmoc-based compounds, addressing questions like "How to reduce waste in peptide synthesis?" or "What are alternative protecting groups to Fmoc?" These discussions underscore the compound’s relevance in modern chemical innovation.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2172220-19-6) is a multifaceted compound with pivotal roles in peptide chemistry and drug development. Its Fmoc protection, structural flexibility, and alignment with cutting-edge research trends make it a subject of enduring interest. As the scientific community continues to explore its potential, this molecule remains a cornerstone in the toolkit of synthetic chemists and pharmaceutical researchers alike.